RapaLink-1

• Molecular Formula: C91H138N12O24
• Molecular Weight: 1784.1 g/mol
• InChI: InChI=1S/C91H138N12O24/c1-60-18-12-11-13-19-61(2)76(112-8)55-70-24-21-66(7)91(111,127-70)85(108)88(109)102-29-16-14-20-72(102)89(110)125-77(56-73(104)62(3)51-65(6)83(107)84(114-10)82(106)64(5)50-60)63(4)52-67-22-25-75(78(53-67)113-9)124-49-48-123-58-69-57-101(100-98-69)31-33-116-35-37-118-39-41-120-43-45-122-47-46-121-44-42-119-40-38-117-36-34-115-32-27-79(105)94-28-15-17-30-103-87-80(86(92)95-59-96-87)81(99-103)68-23-26-74-71(54-68)97-90(93)126-74/h11-13,18-19,23,26,51,54,57,59-60,62-64,66-67,70,72,75-78,83-84,107,111H,14-17,20-22,24-25,27-50,52-53,55-56,58H2,1-10H3,(H2,93,97)(H,94,105)(H2,92,95,96)/b13-11+,18-12+,61-19+,65-51+/t60-,62-,63-,64-,66-,67-,70+,72-,75+,76-,77+,78-,83+,84+,91-/m1/s1
• InChIKey: QDOGZMBPRITPMZ-LFEDRMHTSA-N

RapaLink-1: Third-Generation Bivalent mTOR Inhibitor

RapaLink-1 is a third-generation bivalent mTOR (mechanistic target of rapamycin) inhibitor [1], chemically defined as a covalent conjugate of the allosteric inhibitor rapamycin and the ATP-competitive mTOR kinase inhibitor (TORKi) MLN0128 (sapanisertib) via an inert polyethylene glycol (PEG) linker [2]. It is designed to simultaneously engage both the FKBP12-rapamycin-binding (FRB) domain and the ATP-binding pocket of mTOR, thereby achieving durable, complete mTORC1 inhibition and overcoming resistance mutations that limit first- and second-generation agents [3].

• [1] Fan Q, et al. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source
• [2] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source
• [3] International Union of Basic and Clinical Pharmacology. RapaLink-1 (PD049395). IUPHAR/BPS Guide to Pharmacology. View Source

Why RapaLink-1 Is Irreplaceable

RapaLink-1's unique bivalent binding mode provides a distinct pharmacological profile that is not achievable by its individual components or their physical mixture [1]. First-generation rapalogs (e.g., rapamycin, everolimus, temsirolimus) only partially inhibit mTORC1, failing to suppress the phosphorylation of the critical oncogenic substrate 4E-BP1, and can paradoxically activate AKT signaling via loss of negative feedback [2]. Second-generation ATP-competitive TORKis (e.g., MLN0128, AZD8055) block both mTORC1 and mTORC2 but exhibit poor brain penetration, suboptimal pharmacokinetics, and are vulnerable to acquired resistance mutations in the FRB or kinase domains [3]. RapaLink-1 overcomes these limitations by leveraging the high-affinity FKBP12 interaction of rapamycin for tumor accumulation and blood-brain barrier permeability, while its TORKi moiety ensures complete blockade of 4E-BP1 phosphorylation and sustained mTORC1 inhibition even in the presence of resistance-conferring mutations [4].

• [1] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source
• [2] Fan Q, et al. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source
• [3] NIH Grant R01CA221969. Improving the efficacy of mTOR inhibition. 2019. View Source
• [4] NIH Grant R01CA281984. Brain-Restricted Kinase Inhibition with Binary Pharmacology. 2024. View Source

RapaLink-1: Comparative Evidence

Glioma Cell Potency vs. MLN0128

In a panel of glioma cell lines (SF188, LN229, and isogenic KIAA1549-BRAF NIH/3T3), RapaLink-1 exhibited a 3- to 14-fold greater potency than the second-generation TORKi MLN0128 in reducing cell viability [1]. The IC50 range for RapaLink-1 was 3.5–8.2 nM, whereas MLN0128 required 22.9–120.2 nM, indicating a markedly steeper dose-response and higher efficacy at clinically relevant low nanomolar concentrations [1].

Evidence Dimension	Cell Viability (IC50)
Target Compound Data	3.5–8.2 nM
Comparator Or Baseline	MLN0128 (sapanisertib, second-generation TORKi): 22.9–120.2 nM
Quantified Difference	3.3–14.7-fold higher potency (lower IC50)
Conditions	CellTiter-Glo Luminescent Cell Viability Assay; SF188, LN229, and KIAA1549-BRAF isogenic NIH/3T3 glioma cell lines; 72-hour treatment

Why This Matters

This potency differential directly impacts procurement decisions for in vitro studies requiring robust mTOR pathway suppression at low compound concentrations, reducing off-target risk and media consumption.

• [1] TMOD-03. Gaining a Mechanistic Understanding of Therapy Evasion from Dual MAPK Pathway Inhibition. Neuro-Oncology. 2019;21(Suppl_6):vi266. View Source

Tumor Inhibition vs. Temsirolimus in Resistant RCC

In a sunitinib-resistant renal cell carcinoma (SU-R-RCC) xenograft model, RapaLink-1 achieved a 78% average reduction in tumor volume, compared to only a 42% reduction with the first-generation rapalog temsirolimus [1]. This near-doubling of tumor suppression was statistically significant (P<0.0001) and correlated with complete suppression of both mTORC1 and mTORC2 downstream effectors (p70S6K, 4E-BP1, AKT) [1].

Evidence Dimension	Tumor Volume Reduction
Target Compound Data	78% reduction
Comparator Or Baseline	Temsirolimus: 42% reduction
Quantified Difference	36 percentage points (1.86-fold greater reduction)
Conditions	Subcutaneous xenograft of SU-R-786-o cells (sunitinib-resistant RCC) in immunocompromised mice; repeated dosing via intraperitoneal injection

Why This Matters

For in vivo efficacy studies, RapaLink-1 demonstrates superior tumor control in a clinically relevant resistant model, justifying its selection over first-generation rapalogs for projects focused on overcoming therapeutic resistance.

• [1] Kuroshima K, Yoshino H, Okamura S, et al. Potential new therapy of Rapalink-1 against sunitinib-resistant renal cell carcinoma. Cancer Sci. 2020;111(5):1605-1616. / J Urol. 2020;203(Suppl 4):e241. View Source

4E-BP1 Suppression vs. Rapamycin in Graft Rejection

RapaLink-1 outperformed rapamycin in inhibiting T-cell proliferation and prolonging graft survival, which was mechanistically linked to its ability to durably suppress 4E-BP1 phosphorylation—a key driver of mTORC1-mediated translation that rapamycin fails to fully inhibit [1]. In T cells, RapaLink-1 treatment resulted in a significant reduction in p-4E-BP1 levels, leading to an increase in regulatory T cells (Tregs) and a decrease in pro-inflammatory Th1 and Th17 subsets [1].

Evidence Dimension	4E-BP1 Phosphorylation Inhibition
Target Compound Data	Significant and durable suppression of p-4E-BP1
Comparator Or Baseline	Rapamycin: Minimal to no suppression of p-4E-BP1
Quantified Difference	Qualitative shift from ineffective to complete blockade (as measured by immunoblot and functional T-cell assays)
Conditions	Mouse allogeneic skin graft model; T-cell proliferation and differentiation assays

Why This Matters

For researchers studying mTORC1 signaling or immunosuppression, RapaLink-1 provides a critical functional advantage: complete 4E-BP1 suppression, a key pharmacodynamic endpoint not achievable with rapamycin or rapalogs.

• [1] Wang N, Zhou K, Liang Z, et al. RapaLink-1 outperforms rapamycin in alleviating allogeneic graft rejection by inhibiting the mTORC1-4E-BP1 pathway in mice. Int Immunopharmacol. 2023;124(Pt A):111172. View Source

Blood-Brain Barrier Penetration vs. TORKis

RapaLink-1 retains the blood-brain barrier (BBB) permeability characteristic of rapamycin, a property absent in second-generation TORKis like MLN0128, which exhibit poor brain pharmacokinetics [1]. RapaLink-1 leverages its rapamycin moiety to bind FKBP12, which is highly expressed in glioblastoma, enabling accumulation in brain tumor cells and durable target engagement [2]. In orthotopic glioblastoma xenograft models, RapaLink-1 monotherapy induced initial tumor regression and subsequent stabilization at well-tolerated doses (1.5 mg/kg, i.p.), a result not replicated by TORKis due to limited CNS exposure .

Evidence Dimension	Blood-Brain Barrier Permeability
Target Compound Data	Demonstrated BBB permeability and brain tumor accumulation
Comparator Or Baseline	Second-generation TORKis (e.g., MLN0128, AZD8055): Poor BBB penetration, limited brain PK
Quantified Difference	Qualitative presence vs. absence of CNS penetration; in vivo efficacy in intracranial models only for RapaLink-1
Conditions	Orthotopic U87MG and patient-derived glioblastoma xenografts in immunocompromised mice

Why This Matters

For CNS oncology research, RapaLink-1 is the only mTOR inhibitor class that combines complete mTORC1/2 blockade with BBB penetration, making it essential for studies of brain tumors or neurological disorders where CNS target engagement is required.

• [1] NIH Grant R01CA281984. Brain-Restricted Kinase Inhibition with Binary Pharmacology. 2024. View Source
• [2] Fan Q, et al. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source

Activity Against mTOR Resistance Mutations

RapaLink-1 was specifically designed to overcome common resistance mutations in mTOR that arise during treatment with first- and second-generation inhibitors. In cell lines engineered to express mTOR mutants (e.g., mTOR-RR1 with FRB domain mutation, mTOR-TKi-R with kinase domain mutation), RapaLink-1 maintained potent inhibition of downstream signaling at doses as low as 1.56 nM, whereas rapamycin and MLN0128 were ineffective [1]. In vivo, only RapaLink-1 consistently limited tumor growth over 60 days in xenografts bearing these resistant mutants [2].

Evidence Dimension	Efficacy Against Resistant mTOR Mutants
Target Compound Data	Maintained potent inhibition (IC50 < 10 nM) in mutant-expressing cells; sustained tumor control in vivo
Comparator Or Baseline	Rapamycin: Ineffective against FRB mutants. MLN0128: Ineffective against kinase domain mutants.
Quantified Difference	Qualitative restoration of sensitivity in resistant models; unique ability to inhibit both classes of mutants
Conditions	MCF-7 and MDA-MB-468 cells expressing mTOR WT, RR1 (FRB mutant), or TKi-R (kinase domain mutant); in vitro signaling assays and in vivo xenograft tumor growth

Why This Matters

For studies of acquired resistance to mTOR-targeted therapies, RapaLink-1 is a critical tool compound that uniquely maintains efficacy across common resistance genotypes, enabling investigation of durable mTOR blockade.

• [1] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source
• [2] 2 Minute Medicine. Bifunctional drug could treat tumors resistant to current mTOR inhibitors. 2016. View Source

Enhanced Potency Over Other mTOR Inhibitors

Independent NIH grant documentation describes RapaLink-1 as being "1-2 logs more potent than existing mTOR inhibitors" [1]. This potency advantage is attributed to its bivalent binding mechanism, which provides high local concentration of the TORKi moiety at the mTOR active site via FKBP12 tethering, combined with the favorable pharmacokinetic profile inherited from rapamycin [1]. This potency translates to sustained suppression of mTORC1 and mTORC2 effectors at sub-nanomolar concentrations in vitro and at low mg/kg doses in vivo [2].

Evidence Dimension	Overall Inhibitory Potency
Target Compound Data	IC50 in low nanomolar range; active at 1.56 nM in cellular assays
Comparator Or Baseline	First- and second-generation mTOR inhibitors (rapamycin, rapalogs, TORKis)
Quantified Difference	10- to 100-fold (1-2 log) greater potency
Conditions	Aggregate data from multiple in vitro and in vivo models

Why This Matters

The exceptional potency of RapaLink-1 allows for lower effective doses in experimental systems, reducing potential off-target effects and compound consumption, which is a significant procurement and experimental design advantage.

• [1] NIH Grant R01CA221969. Improving the efficacy of mTOR inhibition. 2019. View Source
• [2] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source

RapaLink-1: Research Applications

Overcoming Acquired mTOR Inhibitor Resistance

For studies modeling therapeutic resistance, RapaLink-1 is the only mTOR inhibitor that maintains potent activity against both FRB domain and kinase domain mutants [1]. Researchers investigating resistance mechanisms in breast, renal, or brain cancers should select RapaLink-1 to ensure durable pathway suppression in cell lines or xenografts harboring these clinically relevant mutations [2].

CNS Oncology and Glioblastoma Research

RapaLink-1 uniquely combines complete mTORC1/2 inhibition with blood-brain barrier permeability, making it the preferred tool compound for orthotopic glioblastoma models and other CNS tumor studies [1]. Its ability to accumulate in brain tumor cells via FKBP12 binding provides sustained target engagement that is not achievable with second-generation TORKis [2].

Complete 4E-BP1 Suppression in Immunosuppression

Unlike rapamycin, which fails to suppress 4E-BP1 phosphorylation, RapaLink-1 durably inhibits this key mTORC1 effector, leading to distinct immunomodulatory outcomes including enhanced Treg expansion and reduced Th1/Th17 differentiation [1]. Researchers studying graft rejection, autoimmune disorders, or mTORC1-mediated translational control should utilize RapaLink-1 to achieve pharmacodynamic endpoints unattainable with rapalogs [1].

Efficacy in Resistant Renal Cell Carcinoma

In sunitinib-resistant RCC models, RapaLink-1 demonstrates nearly double the tumor growth inhibition of temsirolimus (78% vs. 42% reduction), with superior suppression of migration, invasion, and colony formation [1]. For preclinical development programs targeting advanced or resistant RCC, RapaLink-1 provides a more translationally relevant mTOR blockade than first-generation rapalogs [1].

• [1] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source
• [2] Kuroshima K, Yoshino H, Okamura S, et al. Potential new therapy of Rapalink-1 against sunitinib-resistant renal cell carcinoma. Cancer Sci. 2020;111(5):1605-1616. View Source
• [3] Wang N, Zhou K, Liang Z, et al. RapaLink-1 outperforms rapamycin in alleviating allogeneic graft rejection by inhibiting the mTORC1-4E-BP1 pathway in mice. Int Immunopharmacol. 2023;124(Pt A):111172. View Source
• [4] Fan Q, et al. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source